(2E)-4-{[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]amino}-4-oxobut-2-enoic acid

• Molecular Formula: C12H10N2O5S2
• Molecular Weight: 326.4 g/mol
• IUPAC Name: (E)-4-[(6-methylsulfonyl-1,3-benzothiazol-2-yl)amino]-4-oxobut-2-enoic acid
• InChI: InChI=1S/C12H10N2O5S2/c1-21(18,19)7-2-3-8-9(6-7)20-12(13-8)14-10(15)4-5-11(16)17/h2-6H,1H3,(H,16,17)(H,13,14,15)/b5-4+
• InChI Key: JKNOCBGCVXNOQB-SNAWJCMRSA-N
• Isomeric SMILES: CS(=O)(=O)C1=CC2=C(C=C1)N=C(S2)NC(=O)/C=C/C(=O)O
• Canonical SMILES: CS(=O)(=O)C1=CC2=C(C=C1)N=C(S2)NC(=O)C=CC(=O)O

Description

2-butenoic acid, 4-[[6-(methylsulfonyl)-2-benzothiazolyl]amino]-4-oxo-, (2E)- is a complex organic compound with significant applications in various fields of science and industry. This compound is characterized by its unique structure, which includes a butenoic acid backbone and a benzothiazole ring substituted with a methylsulfonyl group. The (2E) designation indicates the specific geometric configuration of the double bond in the butenoic acid moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-butenoic acid, 4-[[6-(methylsulfonyl)-2-benzothiazolyl]amino]-4-oxo-, (2E)- can be achieved through various synthetic routes. One common method involves the aldol condensation of glyoxylic acid with methyl ketone derivatives under microwave-assisted conditions. This method provides the desired product in moderate to excellent yields, depending on the nature of the methyl ketone substituent . For aryl derivatives, tosic acid is used as a catalyst, while aliphatic substrates react best with pyrrolidine and acetic acid .

Industrial Production Methods

Industrial production of this compound typically involves large-scale aldol condensation reactions, optimized for high yield and purity. The use of microwave-assisted synthesis is advantageous in industrial settings due to its efficiency and scalability. Reaction conditions are carefully controlled to ensure consistent product quality.

Chemical Reactions Analysis

Types of Reactions

2-butenoic acid, 4-[[6-(methylsulfonyl)-2-benzothiazolyl]amino]-4-oxo-, (2E)- undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding sulfoxides and sulfones.

Reduction: Reduction reactions can convert the carbonyl group to an alcohol.

Substitution: Nucleophilic substitution reactions can occur at the benzothiazole ring, allowing for further functionalization.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents such as sodium borohydride for reduction, and nucleophiles like amines for substitution reactions. Reaction conditions vary depending on the desired transformation but typically involve controlled temperatures and specific solvents to optimize yields.

Major Products

The major products formed from these reactions include sulfoxides, sulfones, alcohols, and various substituted benzothiazole derivatives. These products have diverse applications in chemical synthesis and pharmaceutical development.

Scientific Research Applications

2-butenoic acid, 4-[[6-(methylsulfonyl)-2-benzothiazolyl]amino]-4-oxo-, (2E)- has numerous applications in scientific research:

Chemistry: It serves as a versatile intermediate in organic synthesis, enabling the construction of complex molecules.

Biology: This compound is used in the study of enzyme inhibition and protein interactions due to its unique structural features.

Medicine: It has potential therapeutic applications, particularly in the development of anti-inflammatory and antimicrobial agents.

Industry: The compound is utilized in the production of specialty chemicals and materials with specific functional properties.

Mechanism of Action

The mechanism by which 2-butenoic acid, 4-[[6-(methylsulfonyl)-2-benzothiazolyl]amino]-4-oxo-, (2E)- exerts its effects involves interactions with molecular targets such as enzymes and receptors. The benzothiazole ring and methylsulfonyl group play crucial roles in binding to active sites, modulating the activity of target proteins. Pathways involved include inhibition of cyclooxygenase (COX) enzymes, leading to anti-inflammatory effects .

Comparison with Similar Compounds

Similar Compounds

2-(4-methylsulfonylphenyl) indole derivatives: These compounds share structural similarities and exhibit dual antimicrobial and anti-inflammatory activities.

Crotonic acid: Another butenoic acid derivative with different functional groups and applications.

Uniqueness

2-butenoic acid, 4-[[6-(methylsulfonyl)-2-benzothiazolyl]amino]-4-oxo-, (2E)- is unique due to its specific combination of a butenoic acid backbone and a benzothiazole ring with a methylsulfonyl group. This unique structure imparts distinct chemical reactivity and biological activity, making it valuable in various research and industrial applications.